Cas no 2227650-45-3 (tert-butyl N-{2-(2R)-2-aminopropyl-5-bromophenyl}carbamate)

• Product Name: tert-butyl N-{2-(2R)-2-aminopropyl-5-bromophenyl}carbamate
• CAS No: 2227650-45-3
• MF: C₁₄H₂₁BrN₂O₂
• MW: 329.232743024826
• CID: 5908630
• PubChem ID: 165648291
• Update Time: 2025-05-26

tert-butyl N-{2-(2R)-2-aminopropyl-5-bromophenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{2-(2R)-2-aminopropyl-5-bromophenyl}carbamate
• 2227650-45-3
• tert-butyl N-{2-[(2R)-2-aminopropyl]-5-bromophenyl}carbamate
• EN300-1888700

• Inchi： 1S/C14H21BrN2O2/c1-9(16)7-10-5-6-11(15)8-12(10)17-13(18)19-14(2,3)4/h5-6,8-9H,7,16H2,1-4H3,(H,17,18)/t9-/m1/s1
• InChI Key： GYTVBIVBBAERPQ-SECBINFHSA-N
• SMILES： BrC1C=CC(=C(C=1)NC(=O)OC(C)(C)C)C[C@@H](C)N

Computed Properties

• Exact Mass: 328.07864g/mol
• Monoisotopic Mass: 328.07864g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-{2-(2R)-2-aminopropyl-5-bromophenyl}carbamate

Introduction to tert-butyl N-{2-(2R)-2-aminopropyl-5-bromophenyl}carbamate (CAS No. 2227650-45-3)

tert-butyl N-{2-(2R)-2-aminopropyl-5-bromophenyl}carbamate, with the CAS number 2227650-45-3, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butyl carbamate group and a brominated phenyl ring with an amino-substituted propyl chain. These structural elements contribute to its potential as a lead compound in the development of novel therapeutic agents.

The tert-butyl carbamate group, also known as Boc (tert-butyloxycarbonyl), is a widely used protecting group in organic synthesis. It is particularly valuable in peptide synthesis and the preparation of amino acid derivatives due to its stability under acidic conditions and ease of removal under basic conditions. In the context of tert-butyl N-{2-(2R)-2-aminopropyl-5-bromophenyl}carbamate, the Boc group serves to protect the primary amine on the propyl chain, allowing for selective functionalization and modification of other parts of the molecule.

The brominated phenyl ring in tert-butyl N-{2-(2R)-2-aminopropyl-5-bromophenyl}carbamate is another key structural feature. Bromine is a versatile leaving group that can be readily substituted with various nucleophiles, making this compound an excellent starting material for further synthetic transformations. Additionally, the presence of a bromine atom can influence the pharmacological properties of the molecule, such as its solubility, lipophilicity, and binding affinity to biological targets.

The (2R)-configuration of the amino-substituted propyl chain adds another layer of complexity to this compound. Stereochemistry plays a crucial role in drug design, as different enantiomers can exhibit distinct biological activities and pharmacokinetic profiles. The (R)-configuration in this case may confer specific interactions with target proteins or receptors, potentially enhancing the therapeutic efficacy or selectivity of the compound.

Recent studies have explored the potential applications of tert-butyl N-{2-(2R)-2-aminopropyl-5-bromophenyl}carbamate in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that compounds with similar structures exhibit potent anti-inflammatory and analgesic properties. These findings suggest that tert-butyl N-{2-(2R)-2-aminopropyl-5-bromophenyl}carbamate could be a promising candidate for the development of new drugs targeting inflammatory diseases and pain management.

In addition to its potential therapeutic applications, tert-butyl N-{2-(2R)-2-aminopropyl-5-bromophenyl}carbamate has also been investigated for its use in chemical biology and drug discovery platforms. Its unique structure makes it suitable for high-throughput screening assays and structure-activity relationship (SAR) studies. By systematically modifying different parts of the molecule, researchers can gain insights into the structure-function relationships that govern its biological activity.

The synthesis of tert-butyl N-{2-(2R)-2-aminopropyl-5-bromophenyl}carbamate typically involves multi-step procedures that require careful control of reaction conditions to ensure high yields and purity. Common synthetic routes include nucleophilic substitution reactions, coupling reactions, and protection/deprotection strategies. Advances in synthetic methodologies have made it possible to produce this compound on a larger scale, facilitating its use in both academic research and industrial applications.

In conclusion, tert-butyl N-{2-(2R)-2-aminopropyl-5-bromophenyl}carbamate (CAS No. 2227650-45-3) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features, including the tert-butyl carbamate group, brominated phenyl ring, and (R)-configured amino-substituted propyl chain, make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new applications and optimize its properties for various medical needs.